Cas no 250674-88-5 (a-D-Glucopyranoside, 4-nitrophenyl4,6-O-(phenylmethylene)-)

• Product Name: a-D-Glucopyranoside, 4-nitrophenyl4,6-O-(phenylmethylene)-
• CAS No: 250674-88-5
• MF: C₁₉H₁₉NO₈
• MW: 389.356065988541
• CID: 246305
• PubChem ID: 11025550
• Update Time: 2025-08-04

a-D-Glucopyranoside, 4-nitrophenyl4,6-O-(phenylmethylene)- Chemical and Physical Properties

Names and Identifiers

• a-D-Glucopyranoside, 4-nitrophenyl4,6-O-(phenylmethylene)-
• p-Nitrophenyl4,6-O-benzylidene-a-D-glucopyranoside
• 4-NITROPHENYL 4,6-BENZYLIDENE-A-D-GLUCOPYRANOSIDE
• p-Nitrophenyl 4,6-Benzylidene-a-D-glucopyranoside
• W-203957
• p-Nitrophenyl 4,6-Benzylidene-?-D-glucopyranoside
• 4-Nitrophenyl 4,6-benzylidene-alpha-D-glucopyranoside?
• 250674-88-5
• 85906-27-0
• SCHEMBL8504395
• (4aR,6R,7R,8R,8aS)-6-(4-nitrophenoxy)-2-phenyl-4,4a,6,7,8,8a-hexahydropyrano[3,2-d][1,3]dioxine-7,8-diol
• (4AR,6R,7R,8R,8aS)-6-(4-nitrophenoxy)-2-phenylhexahydropyrano[3,2-d][1,3]dioxine-7,8-diol
• alpha-D-Glucopyranoside, 4-nitrophenyl 4,6-O-(phenylmethylene)-

• Inchi： 1S/C19H19NO8/c21-15-16(22)19(26-13-8-6-12(7-9-13)20(23)24)27-14-10-25-18(28-17(14)15)11-4-2-1-3-5-11/h1-9,14-19,21-22H,10H2/t14-,15-,16-,17-,18?,19+/m1/s1
• InChI Key： BGBDVEKOBCWPHZ-LELVVPQVSA-N
• SMILES： O1[C@@H]([C@@H]([C@H]([C@H]2[C@H]1COC(C1C=CC=CC=1)O2)O)O)OC1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 389.11106656g/mol
• Monoisotopic Mass: 389.11106656g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 529
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 123Ų

Additional information on a-D-Glucopyranoside, 4-nitrophenyl4,6-O-(phenylmethylene)-

Recent Advances in the Study of a-D-Glucopyranoside, 4-nitrophenyl4,6-O-(phenylmethylene)- (CAS: 250674-88-5)

The compound a-D-Glucopyranoside, 4-nitrophenyl4,6-O-(phenylmethylene)- (CAS: 250674-88-5) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential applications in drug development. Recent studies have focused on its synthesis, biochemical interactions, and therapeutic potential, particularly in the context of enzyme inhibition and glycosidase activity modulation.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for a-D-Glucopyranoside derivatives, highlighting the efficiency of 250674-88-5 as a key intermediate. The research demonstrated that this compound can be synthesized with high yield and purity using a novel catalytic method, which could streamline the production of related glycosides for pharmaceutical applications.

In another groundbreaking study, researchers investigated the inhibitory effects of 250674-88-5 on glycosidases, enzymes that play a critical role in carbohydrate metabolism. The results, published in Bioorganic & Medicinal Chemistry Letters, revealed that a-D-Glucopyranoside, 4-nitrophenyl4,6-O-(phenylmethylene)- exhibits strong inhibitory activity against α-glucosidase, suggesting its potential as a lead compound for developing antidiabetic drugs.

Further research has delved into the structural-activity relationship (SAR) of this compound. A 2024 paper in Carbohydrate Research utilized X-ray crystallography and molecular docking studies to elucidate how the phenylmethylene group at the 4,6-O-position enhances the compound's binding affinity to target enzymes. These findings provide valuable insights for the design of more potent glycosidase inhibitors.

The potential therapeutic applications of 250674-88-5 extend beyond diabetes. Recent preclinical studies have explored its use in cancer therapy, where it has shown promise in inhibiting tumor-associated glycosidases that contribute to metastasis. Additionally, its role in modulating gut microbiota through selective glycosidase inhibition is being investigated as a potential strategy for treating metabolic disorders.

From a drug development perspective, the pharmacokinetic properties of a-D-Glucopyranoside, 4-nitrophenyl4,6-O-(phenylmethylene)- are currently under evaluation. Early ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) studies indicate favorable bioavailability profiles, though further optimization may be required to enhance its metabolic stability.

In conclusion, the growing body of research on 250674-88-5 demonstrates its significant potential in medicinal chemistry. Its unique structure and potent enzyme inhibitory activity make it a promising candidate for the development of novel therapeutics targeting various diseases. Future research directions may include the synthesis of analogs with improved selectivity and the exploration of its mechanisms of action at the molecular level.